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Introduction

Cystatin D (CST5) is a member of the type 2 cystatin superfamily of cysteine protease
inhibitors.[1][2] Found in saliva and tears, it is believed to play a protective role against
proteases in the oral cavity.[1][2] The inhibitory preference of cystatin D is for cathepsin S >
cathepsin H > cathepsin L > cathepsin B.[1] Given its role in modulating specific cysteine
proteases, recombinant cystatin D is a valuable tool for studying its biological functions and
potential therapeutic applications. This document provides a detailed protocol for the
expression of recombinant human cystatin D in Escherichia coli, followed by its purification
and refolding.
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Table 1: Summary of Recombinant Human Cystatin D
Properties

r
@ FULL PROTOCOL TRUNCATED
To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
Unlock Full Protocol on Website
.

Experimental Workflow

The overall workflow for producing recombinant cystatin D in E. coli involves several key

stages, from gene synthesis and cloning to final purification and quality control.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
Unlock Full Protocol on Website
.
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C-terminal His-Tag

Engineered Protein Properties

Net Positive Charge
(at pH < pl)

Monomeric Size
(~15 kDa)
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Affinity Binding
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Charge-Based Separation
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Purification Strategy

Cation Exchange (IEX)
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Need Custom Synthesis?

via product page

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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